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Compound of Interest

Compound Name: Gastrin-17

Cat. No.: B1628035 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Gastrin-17 is the most abundant and potent form of the gastrointestinal hormone gastrin.[1] It

plays a crucial role in regulating gastric acid secretion and maintaining the integrity of the

gastric mucosa.[1] Beyond its physiological functions, Gastrin-17 has been implicated as a

significant factor in the proliferation and survival of various cancer cells, particularly in

gastrointestinal cancers.[2] Recombinant Gastrin-17 is a vital tool for in vitro studies aimed at

elucidating the molecular mechanisms of cancer progression and for the preclinical evaluation

of novel therapeutic agents targeting gastrin-dependent pathways.

These application notes provide a comprehensive overview of the use of recombinant Gastrin-
17 in cell culture, including its signaling pathways and detailed protocols for key cellular

assays.

Biological Activity and Signaling Pathways
Gastrin-17 exerts its biological effects primarily through the cholecystokinin 2 receptor

(CCK2R), a G-protein coupled receptor.[2] Activation of CCK2R by Gastrin-17 initiates a

cascade of intracellular signaling events that modulate fundamental cellular processes,

including proliferation, apoptosis, migration, and invasion.

Several key signaling pathways are activated by Gastrin-17:
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MAPK/ERK Pathway: This pathway is a central regulator of cell proliferation and

differentiation. Gastrin-17 binding to CCK2R can lead to the phosphorylation and activation

of ERK1/2, promoting cell cycle progression.[1]

PI3K/Akt Pathway: This pathway is critical for cell survival and inhibition of apoptosis.

Gastrin-17 can activate PI3K, leading to the phosphorylation of Akt, which in turn regulates

downstream targets involved in cell survival.

Wnt/β-catenin Pathway: In some cancer cells, Gastrin-17 has been shown to activate the

Wnt/β-catenin signaling pathway, which is heavily implicated in cancer development and

metastasis. This can lead to the upregulation of genes involved in cell proliferation and

invasion.

NF-κB Pathway: Gastrin-17 can modulate the activity of NF-κB, a key transcription factor

involved in inflammation and cell survival. In some contexts, Gastrin-17 has been shown to

suppress NF-κB activation, leading to apoptosis.

Signaling Pathway Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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